Cas no 69394-17-8 (Lappaol F)

• Product Name: Lappaol F
• CAS No: 69394-17-8
• MF: C₄₀H₄₂O₁₂
• MW: 714.754292964935
• CID: 1999617
• PubChem ID: 73425459
• Update Time: 2025-04-26

Lappaol F Chemical and Physical Properties

Names and Identifiers

• Lappaol F
• UNII-5CE539C44W
• 5CE539C44W
• 2(3H)-Furanone, 3,4-bis(((2S,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl)methyl)dihydro-, (3R,4R)-
• HY-N7223
• AKOS040761967
• CS-0105891
• Q27261829
• 2(3H)-Furanone, 3,4-bis[[(2S,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-5-benzofuranyl]methyl]dihydro-, (3R,4R)-
• (3R,4R)-3,4-bis[[(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]methyl]oxolan-2-one
• 69394-17-8
• DTXSID201318593
• (+)-Lappaol F
• DA-74887

• Inchi： 1S/C40H42O12/c1-46-32-15-22(5-7-30(32)43)36-28(17-41)26-11-20(13-34(48-3)38(26)51-36)9-24-19-50-40(45)25(24)10-21-12-27-29(18-42)37(52-39(27)35(14-21)49-4)23-6-8-31(44)33(16-23)47-2/h5-8,11-16,24-25,28-29,36-37,41-44H,9-10,17-19H2,1-4H3/t24-,25+,28-,29-,36+,37+/m0/s1
• InChI Key： YXNKOCZXAVTXTG-NYGVLQSXSA-N
• SMILES： O1C([C@H](CC2=CC(=C3C(=C2)[C@H](CO)[C@@H](C2C=CC(=C(C=2)OC)O)O3)OC)[C@H](C1)CC1=CC(=C2C(=C1)[C@H](CO)[C@@H](C1C=CC(=C(C=1)OC)O)O2)OC)=O

Computed Properties

• Exact Mass: 714.26762677g/mol
• Monoisotopic Mass: 714.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Color/Form: Powder

Lappaol F Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on Lappaol F

Lappaol F: A Comprehensive Overview

Lappaol F, also known by its CAS registry number 69394-17-8, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, isolated from the seeds of Trigonella foenum-graecum (commonly known as fenugreek), belongs to the class of coumarins, a group of secondary metabolites with diverse biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense scientific investigation.

The chemical structure of Lappaol F is characterized by a coumarin skeleton with additional functional groups that contribute to its unique pharmacological properties. Researchers have employed advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to elucidate its structure. These findings have been instrumental in understanding how the compound interacts with cellular pathways and molecular targets, paving the way for its application in drug development.

One of the most promising aspects of Lappaol F is its anti-inflammatory activity. Studies conducted in both in vitro and in vivo models have demonstrated its ability to suppress pro-inflammatory cytokines and inhibit key enzymes involved in the inflammatory response. This property makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, recent research has explored its role in modulating the NF-κB signaling pathway, a critical regulator of inflammation and immune responses.

In addition to its anti-inflammatory effects, Lappaol F has shown significant antioxidant activity. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are implicated in oxidative stress and the development of various diseases, including cancer and neurodegenerative disorders. Experimental evidence suggests that Lappaol F can scavenge free radicals and enhance the activity of endogenous antioxidant enzymes, thereby offering protection against oxidative damage.

The anticancer potential of Lappaol F has also been a focal point of recent investigations. Preclinical studies have revealed its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high degree of selectivity. Mechanistic studies have shown that this compound activates mitochondrial-dependent apoptotic pathways and inhibits tumor angiogenesis, processes crucial for cancer progression. These findings underscore its potential as a chemotherapeutic agent or as an adjuvant in cancer therapy.

Beyond its therapeutic applications, Lappaol F has been studied for its role in improving metabolic health. Research indicates that it may enhance insulin sensitivity and regulate lipid metabolism, making it a potential candidate for managing metabolic syndrome and type 2 diabetes. These effects are attributed to its interaction with key metabolic regulators such as AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptors (PPARs).

The pharmacokinetics and bioavailability of Lappaol F are critical factors influencing its therapeutic efficacy. Studies have explored its absorption, distribution, metabolism, and excretion profiles, providing insights into optimizing its delivery for clinical use. Encapsulation techniques such as nanotechnology-based drug delivery systems have been proposed to enhance its stability and bioavailability, ensuring maximum therapeutic benefit.

In conclusion, Lappaol F (CAS No: 69394-17-8) represents a valuable natural product with multifaceted biological activities. Its anti-inflammatory, antioxidant, anticancer, and metabolic-regulating properties make it a compelling candidate for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs across various disease states.